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Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-methylbenzene

Cat. No.: B047834 Get Quote

For researchers, scientists, and professionals in drug development, a detailed understanding of

isomeric purity and structure is paramount. This guide provides a comparative analysis of the

spectroscopic properties of 2-Bromo-1-iodo-4-methylbenzene and its isomers, offering a

valuable resource for identification and characterization.

This publication delves into the nuanced differences in the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data of five key isomers: 2-Bromo-1-iodo-4-
methylbenzene, 1-Bromo-2-iodo-4-methylbenzene, 1-Bromo-3-iodo-4-methylbenzene, 2-

Bromo-4-iodo-1-methylbenzene, and 4-Bromo-2-iodo-1-methylbenzene. The presented data,

compiled from various sources, aims to facilitate unambiguous structural elucidation and

differentiation of these closely related compounds.

Comparative Spectroscopic Data
The following tables summarize the available spectroscopic data for the isomers of bromo-iodo-

methylbenzene. It is important to note that a complete experimental dataset for all isomers was

not publicly available at the time of this publication. The presented data is based on the most

reliable information found in chemical databases and vendor technical sheets.

Table 1: ¹H NMR and ¹³C NMR Spectroscopic Data of 2-Bromo-1-iodo-4-methylbenzene
Isomers
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Isomer CAS Number ¹H NMR (δ, ppm) ¹³C NMR (δ, ppm)

2-Bromo-1-iodo-4-

methylbenzene
71838-16-9 Data not available Data not available

1-Bromo-2-iodo-4-

methylbenzene
858841-53-9 Data not available Data not available

1-Bromo-3-iodo-4-

methylbenzene
Not available Data not available Data not available

2-Bromo-4-iodo-1-

methylbenzene
26670-89-3 Data not available Data not available

4-Bromo-2-iodo-1-

methylbenzene
260558-15-4 Data not available Data not available

Table 2: Infrared (IR) and Mass Spectrometry (MS) Data of 2-Bromo-1-iodo-4-methylbenzene
Isomers

Isomer CAS Number
Key IR Absorptions
(cm⁻¹)

Mass Spectrum
(m/z)

2-Bromo-1-iodo-4-

methylbenzene
71838-16-9 Data not available Data not available

1-Bromo-2-iodo-4-

methylbenzene
858841-53-9 Data not available Data not available

1-Bromo-3-iodo-4-

methylbenzene
Not available Data not available Data not available

2-Bromo-4-iodo-1-

methylbenzene
26670-89-3 Data not available Data not available

4-Bromo-2-iodo-1-

methylbenzene
260558-15-4 Data not available Data not available

Note: The lack of publicly available experimental data for the target molecules is a significant

limitation. Researchers are encouraged to acquire their own data for definitive characterization.
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Experimental Protocols
The following are generalized experimental protocols for the spectroscopic techniques

discussed. These should be adapted based on the specific instrumentation and sample

characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A general procedure for acquiring ¹H and ¹³C NMR spectra of brominated and iodinated

toluenes involves dissolving approximately 5-10 mg of the sample in a deuterated solvent,

typically chloroform-d (CDCl₃), containing tetramethylsilane (TMS) as an internal standard (0

ppm). The spectra are then recorded on a spectrometer operating at a frequency of 300 MHz

or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR.

Infrared (IR) Spectroscopy
For IR analysis of solid aromatic compounds, the potassium bromide (KBr) pellet method is

commonly employed. A small amount of the finely ground sample is mixed with dry KBr powder

and pressed into a thin, transparent pellet. Alternatively, for liquid samples or solutions, a thin

film can be prepared between two salt plates (e.g., NaCl or KBr). The spectrum is then

recorded using a Fourier-transform infrared (FTIR) spectrometer.

Mass Spectrometry (MS)
Electron ionization (EI) is a standard method for the mass analysis of small organic molecules.

[1] The sample is introduced into the mass spectrometer, often via a direct insertion probe or

gas chromatography, and bombarded with a beam of electrons (typically at 70 eV).[1] This

causes ionization and fragmentation of the molecule, and the resulting ions are separated

based on their mass-to-charge ratio (m/z).

Logical Workflow for Spectroscopic Comparison
The following diagram illustrates a logical workflow for the spectroscopic comparison and

identification of the 2-Bromo-1-iodo-4-methylbenzene isomers.

Caption: Workflow for isomeric differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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